Cas no 96755-02-1 ((2E)-1-(4-chloro-2-hydroxyphenyl)-3-(2,3-dihydro-1,4-benzodioxin-6-yl)prop-2-en-1-one)

(2E)-1-(4-chloro-2-hydroxyphenyl)-3-(2,3-dihydro-1,4-benzodioxin-6-yl)prop-2-en-1-one structure

96755-02-1 structure

Product Name:(2E)-1-(4-chloro-2-hydroxyphenyl)-3-(2,3-dihydro-1,4-benzodioxin-6-yl)prop-2-en-1-one

CAS No:96755-02-1

MF:C₁₇H₁₃ClO₄

MW:316.735724210739

CID:6091979

PubChem ID:5709254

Update Time:2023-11-29

(2E)-1-(4-chloro-2-hydroxyphenyl)-3-(2,3-dihydro-1,4-benzodioxin-6-yl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

- (2E)-1-(4-chloro-2-hydroxyphenyl)-3-(2,3-dihydro-1,4-benzodioxin-6-yl)prop-2-en-1-one
- (E)-1-(4-chloro-2-hydroxyphenyl)-3-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)prop-2-en-1-one
- 2-Propen-1-one, 1-(4-chloro-2-hydroxyphenyl)-3-(2,3-dihydro-1,4-benzodioxin-6-yl)-, (2E)-
- (E)-1-(4-chloro-2-hydroxyphenyl)-3-(2,3-dihydro-1,4-benzodioxin-6-yl)prop-2-en-1-one
- F0196-0249
- SR-01000108012-1
- 96755-02-1
- 1-(4-chloro-2-hydroxyphenyl)-3-(2,3-dihydro-1,4-benzodioxin-6-yl)prop-2-en-1-one
- AKOS022139926
- 1-(4-CHLORO-2-HYDROXY-PHENYL)-3-(2,3-DIHYDRO-BENZO(1,4)DIOXIN-6-YL)-PROPENONE
- SR-01000108012
- Inchi： 1S/C17H13ClO4/c18-12-3-4-13(15(20)10-12)14(19)5-1-11-2-6-16-17(9-11)22-8-7-21-16/h1-6,9-10,20H,7-8H2/b5-1+
- InChI Key： HXPUNVAMLYFSLK-ORCRQEGFSA-N
- SMILES： C(C1=CC=C(Cl)C=C1O)(=O)/C=C/C1=CC=C2OCCOC2=C1

Computed Properties

Exact Mass: 316.0502366g/mol
Monoisotopic Mass: 316.0502366g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 22
Rotatable Bond Count: 3
Complexity: 425
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
XLogP3: 4.2
Topological Polar Surface Area: 55.8Å²

Experimental Properties

Density: 1.382±0.06 g/cm3(Predicted)
Melting Point: 151-153 °C(Solv: acetic acid (64-19-7))
Boiling Point: 505.8±50.0 °C(Predicted)
pka: 6.68±0.35(Predicted)

(2E)-1-(4-chloro-2-hydroxyphenyl)-3-(2,3-dihydro-1,4-benzodioxin-6-yl)prop-2-en-1-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F0196-0249-2μmol	(2E)-1-(4-chloro-2-hydroxyphenyl)-3-(2,3-dihydro-1,4-benzodioxin-6-yl)prop-2-en-1-one	96755-02-1	90%+	2μl	$57.0	2023-05-17
Life Chemicals	F0196-0249-5μmol	(2E)-1-(4-chloro-2-hydroxyphenyl)-3-(2,3-dihydro-1,4-benzodioxin-6-yl)prop-2-en-1-one	96755-02-1	90%+	5μl	$63.0	2023-05-17
Life Chemicals	F0196-0249-10μmol	(2E)-1-(4-chloro-2-hydroxyphenyl)-3-(2,3-dihydro-1,4-benzodioxin-6-yl)prop-2-en-1-one	96755-02-1	90%+	10μl	$69.0	2023-05-17
Life Chemicals	F0196-0249-1mg	(2E)-1-(4-chloro-2-hydroxyphenyl)-3-(2,3-dihydro-1,4-benzodioxin-6-yl)prop-2-en-1-one	96755-02-1	90%+	1mg	$54.0	2023-05-17
Life Chemicals	F0196-0249-2mg	(2E)-1-(4-chloro-2-hydroxyphenyl)-3-(2,3-dihydro-1,4-benzodioxin-6-yl)prop-2-en-1-one	96755-02-1	90%+	2mg	$59.0	2023-05-17
Life Chemicals	F0196-0249-3mg	(2E)-1-(4-chloro-2-hydroxyphenyl)-3-(2,3-dihydro-1,4-benzodioxin-6-yl)prop-2-en-1-one	96755-02-1	90%+	3mg	$63.0	2023-05-17
Life Chemicals	F0196-0249-4mg	(2E)-1-(4-chloro-2-hydroxyphenyl)-3-(2,3-dihydro-1,4-benzodioxin-6-yl)prop-2-en-1-one	96755-02-1	90%+	4mg	$66.0	2023-05-17
Life Chemicals	F0196-0249-5mg	(2E)-1-(4-chloro-2-hydroxyphenyl)-3-(2,3-dihydro-1,4-benzodioxin-6-yl)prop-2-en-1-one	96755-02-1	90%+	5mg	$69.0	2023-05-17
Life Chemicals	F0196-0249-10mg	(2E)-1-(4-chloro-2-hydroxyphenyl)-3-(2,3-dihydro-1,4-benzodioxin-6-yl)prop-2-en-1-one	96755-02-1	90%+	10mg	$79.0	2023-05-17
Life Chemicals	F0196-0249-15mg	(2E)-1-(4-chloro-2-hydroxyphenyl)-3-(2,3-dihydro-1,4-benzodioxin-6-yl)prop-2-en-1-one	96755-02-1	90%+	15mg	$89.0	2023-05-17